6-(Pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine mechanism of action in vitro
6-(Pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine mechanism of action in vitro
An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 6-(Pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine
Foreword for the Modern Drug Discovery Professional
In the landscape of contemporary drug discovery, the 2-aminobenzothiazole scaffold represents a "privileged" structure, a term we reserve for molecular frameworks that demonstrate a remarkable ability to bind to a multitude of biological targets with high affinity.[1][2] When this versatile core is functionalized with a sulfonamide group—a classic zinc-binding pharmacophore—the potential for targeted biological activity increases exponentially.[3][4]
This guide addresses the specific molecule, 6-(Pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine . As of this writing, its specific mechanism of action is not extensively documented in public literature, presenting a common challenge and a distinct opportunity for discovery. This document, therefore, is not a simple recitation of known facts. It is a strategic blueprint, a technical guide designed for researchers, scientists, and drug development professionals on how to systematically and definitively elucidate the in vitro mechanism of action of this compound.
We will proceed from a foundation of chemical intuition and structure-activity relationship (SAR) data from closely related analogues to formulate primary hypotheses. From there, we will detail a multi-phase experimental cascade, providing not just the "what" but the "why" behind each methodological choice. This is a self-validating system of inquiry designed to build a robust, data-driven narrative of the compound's biological function at the molecular and cellular levels.
Part 1: Foundational Analysis & Primary Hypotheses
The structure of 6-(Pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine provides two immediate, high-probability avenues for its mechanism of action based on extensive precedent in medicinal chemistry.
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The Sulfonamide Moiety: This functional group is the cornerstone of a major class of enzyme inhibitors targeting metalloenzymes, most notably Carbonic Anhydrases (CAs) .[3][5] The sulfonamide coordinates with the catalytic zinc ion in the enzyme's active site, leading to potent inhibition. Benzothiazole-sulfonamides, in particular, have been developed as potent and selective inhibitors of various CA isoforms, including those associated with cancer (hCA IX, XII) and neurological conditions (hCA VII).[3][6][7]
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The 2-Aminobenzothiazole Core: This scaffold is a proven pharmacophore for Protein Kinase Inhibition .[1][2] Its planar, heterocyclic structure is adept at fitting into the ATP-binding pocket of numerous kinases, which are central regulators of cellular signaling and frequent targets in oncology. Derivatives of 2-aminobenzothiazole have demonstrated potent inhibition of key kinases such as VEGFR-2, PI3K, EGFR, and CSF1R.[1][8][9]
Based on this structural analysis, we can formulate our primary hypotheses:
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Hypothesis 1 (High Probability): The compound acts as an inhibitor of one or more isoforms of Carbonic Anhydrase through its sulfonamide group.
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Hypothesis 2 (High Probability): The compound acts as an inhibitor of one or more protein kinases via its 2-aminobenzothiazole scaffold.
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Hypothesis 3 (Moderate Probability): The compound exhibits antibacterial activity by inhibiting Dihydropteroate Synthase (DHPS), a key enzyme in the folate pathway of bacteria, which is a known target for sulfonamide drugs.[10][11]
This guide will now lay out the experimental workflow to systematically test these hypotheses.
Part 2: A Phased Experimental Cascade for Mechanistic Discovery
Caption: Phased workflow for MoA elucidation.
Phase 1: Broad Target Class Screening
The initial goal is to efficiently determine which, if any, of our primary hypotheses are correct. This is achieved through broad, parallel screening against representative panels.
Protocol 1.1: Carbonic Anhydrase Isoform Panel Screening
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Causality: The sulfonamide moiety is a potent zinc-binder. This assay will rapidly assess if the compound inhibits the key human CA isoforms, including cytosolic (I, II), mitochondrial (V), and cancer-associated transmembrane isoforms (IX, XII).[5][6]
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Methodology: Stopped-Flow CO₂ Hydration Assay
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Enzyme Preparation: Recombinantly express and purify human CA isoforms I, II, V, IX, and XII.
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Assay Buffer: Prepare a buffer suitable for CA activity, typically 10 mM HEPES or TAPS, pH 7.4, containing 20 mM NaClO₄.
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Compound Preparation: Prepare a 10 mM stock solution of the test compound in DMSO. Serially dilute to create a range of concentrations (e.g., from 100 µM to 1 nM).
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Reaction: Use a stopped-flow spectrophotometer. One syringe contains the CA enzyme (e.g., 10 µM final concentration) pre-incubated with the test compound or DMSO (vehicle control) in the assay buffer. The second syringe contains a CO₂-saturated solution.
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Measurement: Rapidly mix the two solutions. The enzyme-catalyzed hydration of CO₂ produces protons, causing a pH drop. Monitor the change in absorbance of a pH indicator (e.g., p-nitrophenol) over time (milliseconds).
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Analysis: Calculate the initial rate of reaction. Determine the percent inhibition at a single high concentration (e.g., 10 µM) for each isoform relative to the DMSO control. Hits are typically defined as >50% inhibition.
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Protocol 1.2: Broad Kinase Panel Screen
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Causality: The 2-aminobenzothiazole scaffold is a known "hinge-binding" motif for many kinases.[1][2] A broad panel screen is the most efficient way to identify potential kinase targets across the human kinome.
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Methodology: Commercial Kinome Panel (e.g., Eurofins DiscoverX KINOMEscan™, Reaction Biology HotSpot)
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Rationale: Outsourcing this step to a specialized vendor is highly cost-effective and provides high-quality, standardized data across a panel of hundreds of kinases.
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Compound Submission: Submit the compound at a concentration of 1-10 µM.
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Assay Principle (Binding Assay Example): The vendor's technology typically involves competition between the test compound and an immobilized, active-site directed ligand for binding to each kinase in the panel. The amount of kinase bound to the solid support is measured (e.g., via qPCR of a DNA tag), and a percent inhibition or Kd is calculated.
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Data Analysis: The vendor will provide a report listing the kinases that are significantly inhibited by the compound. Hits are typically defined by a % inhibition threshold (e.g., >90% inhibition at 10 µM).
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Part 3: Target Validation and Quantitative Characterization
Once hits are identified in Phase 1, the next critical step is to validate them and determine the compound's potency and selectivity.
Protocol 2.1: IC₅₀ Determination for Lead Enzyme Hits (CA or Kinase)
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Causality: An IC₅₀ value (half-maximal inhibitory concentration) is the standard metric for quantifying the potency of an inhibitor. This data is essential for ranking hits and making decisions about further development.
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Methodology: Dose-Response Analysis
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Assay Setup: Use the same assay format as in Phase 1 for the validated hit(s) (e.g., stopped-flow for CA, radiometric or fluorescence-based assay for a kinase).
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Compound Dilution: Prepare a 10-point, 3-fold serial dilution of the test compound, starting from a high concentration (e.g., 100 µM). Include a DMSO-only control (0% inhibition) and a control with a known potent inhibitor (100% inhibition).
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Measurement: Run the assay for each concentration in triplicate.
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Data Analysis: For each concentration, calculate the percent inhibition. Plot percent inhibition versus the log of the inhibitor concentration. Fit the data to a four-parameter logistic equation using software like GraphPad Prism to determine the IC₅₀ value.
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| Parameter | Description | Purpose |
| IC₅₀ (nM or µM) | Concentration of inhibitor required to reduce enzyme activity by 50%. | Measures the potency of the compound against a specific target. |
| Kᵢ (nM or µM) | Inhibition constant; an intrinsic measure of binding affinity. | Derived from IC₅₀; allows for comparison across different assay conditions. |
| Selectivity | Ratio of IC₅₀ values for a target versus off-target enzymes. | Determines if the compound's effect is specific or broad-spectrum. |
Part 4: Cellular Mechanism of Action and Phenotypic Confirmation
Biochemical activity is essential, but its translation into a cellular context is the ultimate proof of mechanism.
Protocol 3.1: Probing Target Engagement in Live Cells (CETSA)
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Causality: The Cellular Thermal Shift Assay (CETSA) provides direct evidence that the compound binds to its intended target inside a cell. Ligand binding stabilizes a protein, increasing its melting temperature.
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Methodology:
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Cell Treatment: Treat cultured cells (e.g., a cancer cell line expressing the target kinase) with the test compound or DMSO vehicle for 1-2 hours.
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Heating: Aliquot the cell lysates into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 70°C) for 3 minutes.
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Lysis & Separation: Lyse the cells and separate the soluble protein fraction (un-denatured) from the precipitated fraction (denatured) by centrifugation.
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Detection: Analyze the amount of soluble target protein remaining at each temperature using Western Blot.
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Analysis: In DMSO-treated cells, the protein will denature and precipitate at its characteristic melting temperature (Tₘ). In compound-treated cells, the Tₘ will shift to a higher temperature if the compound is bound and stabilizing the protein.
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Protocol 3.2: Downstream Signaling Pathway Analysis (Western Blot)
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Causality: If the compound inhibits a kinase, the phosphorylation of that kinase's downstream substrates should decrease. This confirms that target inhibition leads to a functional blockade of the signaling pathway.
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Methodology:
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Cell Line Selection: Choose a cell line where the target pathway is known to be active (e.g., for VEGFR-2, use HUVEC cells; for PI3K, use MCF-7 cells).[8][9]
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Treatment: Treat cells with the compound at various concentrations (e.g., 0.1x, 1x, 10x IC₅₀) for an appropriate time. Include a positive control inhibitor.
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Lysis and Protein Quantification: Lyse the cells and quantify total protein content using a BCA assay.
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SDS-PAGE and Transfer: Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.
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Immunoblotting: Probe the membrane with primary antibodies against the phosphorylated form of the target (e.g., p-VEGFR2) and its key downstream substrate (e.g., p-AKT), as well as antibodies for the total protein levels as a loading control.
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Detection and Analysis: Use a chemiluminescent substrate and imaging system to detect the bands. Quantify band intensity to show a dose-dependent decrease in phosphorylation upon compound treatment.
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Caption: Hypothetical kinase inhibition pathway.
Conclusion and Forward Look
This technical guide provides a robust, logical framework for the comprehensive in vitro characterization of 6-(Pyrrolidine-1-sulfonyl)-1,3-benzothiazol-2-amine. By progressing from broad, hypothesis-driven screening to specific biochemical validation and finally to confirmation in a cellular context, a researcher can build a high-confidence model of the compound's mechanism of action. The data generated through this cascade will not only reveal the primary targets but also provide critical insights into potency, selectivity, and translational potential, paving the way for informed decisions in any drug discovery program.
References
- Recent insights into antibacterial potential of benzothiazole derivatives. Monatshefte für Chemie - Chemical Monthly. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10203112/]
- Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. ACS Omega. [URL: https://pubs.acs.org/doi/10.1021/acsomega.3c09193]
- New benzothiazole hybrids as potential VEGFR-2 inhibitors: design, synthesis, anticancer evaluation, and in silico study. Journal of Enzyme Inhibition and Medicinal Chemistry. [URL: https://www.tandfonline.com/doi/full/10.1080/14756366.2023.2165681]
- Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Medicinal Chemistry. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10954546/]
- 2-Aminobenzothiazoles in anticancer drug design and discovery. European Journal of Medicinal Chemistry. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9988457/]
- Synthesis, Physicochemical Properties and Molecular Docking of New Benzothiazole Derivatives as Antimicrobial Agents Targeting DHPS Enzyme. Molecules. [URL: https://www.mdpi.com/1420-3049/27/24/8837]
- Synthesis carbonic anhydrase enzyme inhibition and antioxidant activity of novel benzothiazole derivatives incorporating glycine, methionine, alanine, and phenylalanine moieties. Journal of Enzyme Inhibition and Medicinal Chemistry. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6009915/]
- Preclinical Evaluation of 2-Aminobenzothiazole Derivatives: In Silico, In Vitro, and Preliminary In Vivo Studies as Diabetic Treatments and Their Complications. Pharmaceuticals. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10459345/]
- Molecular docking and In-Silico pharmacokinetic analysis of 1,3-benzothiazole-2-amine derivatives as anticonvulsants. Journal of Taibah University Medical Sciences. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9582239/]
- 2-((1H-Benzo[d]imidazol-2-yl)amino)benzo[d]thiazole-6-sulphonamides: a class of carbonic anhydrase II and VII-selective inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9895085/]
- Antidiabetic activity of N-(6-substituted-1,3-benzothiazol-2-yl)benzenesulfonamides. Bioorganic & Medicinal Chemistry Letters. [URL: https://pubmed.ncbi.nlm.nih.gov/18406161/]
- Design and synthesis of benzothiazole-based SLC-0111 analogues as new inhibitors for the cancer-associated carbonic anhydrase isoforms IX and XII. Journal of Enzyme Inhibition and Medicinal Chemistry. [URL: https://www.tandfonline.com/doi/full/10.1080/14756366.2022.2123516]
- Synthesis And Antibacterial Activities Of Benzothiazole Derivatives Of Sulphonamides. Acta Chemica Malaysia. [URL: https://www.researchgate.
- Synthesis and biological evaluation of sulfonamide thiazole and benzothiazole derivatives as antimicrobial agents. ResearchGate. [URL: https://www.researchgate.
- Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance. Der Pharma Chemica. [URL: https://www.derpharmachemica.com/pharma-chemica/advances-in-benzothiazole-scaffold-a-review-of-synthesis-and-medicinal-significance.pdf]
- 2-Aminobenzothiazole: A Privileged Scaffold for Tyrosine Kinase-Targeted Anticancer Agents. ResearchGate. [URL: https://www.researchgate.net/publication/377862590_2-Aminobenzothiazole_A_Privileged_Scaffold_for_Tyrosine_Kinase-Targeted_Anticancer_Agents]
- Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets. RSC Advances. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10480392/]
- In Silico and In Vivo Evaluation of Novel 2-Aminobenzothiazole Derivative Compounds as Antidiabetic Agents. Molecules. [URL: https://www.mdpi.com/1420-3049/30/3/576]
- Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets. RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra04085f]
- a class of carbonic anhydrase II and VII-selective inhibito. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/a-class-of-carbonic-anhydrase-II-and-inhibito-Tantaru-G-Sapmaz/b9f8f26a71550a25590918c5750267753909199d]
- Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. RSC Advances. [URL: https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra05601a]
- Design, Synthesis and mode of action of some benzothiazole derivatives bearing amide moiety as antibacterial agents. RSC Advances. [URL: https://pubs.rsc.org/en/content/articlehtml/2014/ra/c4ra00539j]
- Synthesis, characterization and carbonic anhydrase inhibitory activity of novel benzothiazole derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry. [URL: https://www.tandfonline.com/doi/full/10.3109/14756366.2015.1107147]
Sources
- 1. 2-Aminobenzothiazoles in anticancer drug design and discovery - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. 2-((1H-Benzo[d]imidazol-2-yl)amino)benzo[d]thiazole-6-sulphonamides: a class of carbonic anhydrase II and VII-selective inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Synthesis carbonic anhydrase enzyme inhibition and antioxidant activity of novel benzothiazole derivatives incorporating glycine, methionine, alanine, and phenylalanine moieties - PMC [pmc.ncbi.nlm.nih.gov]
- 6. tandfonline.com [tandfonline.com]
- 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 8. pubs.acs.org [pubs.acs.org]
- 9. tandfonline.com [tandfonline.com]
- 10. Recent insights into antibacterial potential of benzothiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 11. mdpi.com [mdpi.com]
